1-o-Hexadecyl-2-eicosapentaenoyl-sn-glycero-3-phosphocholine

• Molecular Formula: C44H80NO7P
• Molecular Weight: 766.1 g/mol
• InChI: InChI=1S/C44H80NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-44(46)52-43(42-51-53(47,48)50-40-38-45(3,4)5)41-49-39-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,29,31,43H,6-7,9,11-13,15,17-19,21,23,26-28,30,32-42H2,1-5H3
• InChIKey: YHSSHPWVFALMBA-UHFFFAOYSA-N

Eicosapentaenoyl PAF C-16 Overview

1-o-Hexadecyl-2-eicosapentaenoyl-sn-glycero-3-phosphocholine (also known as Eicosapentaenoyl PAF C-16 or PC(O-16:0/20:5)) is a bioactive ether phospholipid belonging to the 1-O-alkyl-2-acyl-sn-glycero-3-phosphocholine class. This compound is characterized by a hexadecyl alkyl chain at the sn-1 position and an eicosapentaenoyl (EPA, 20:5 n-3) acyl chain at the sn-2 position, with a phosphocholine headgroup [1]. It is an endogenous metabolite found in plasma and blood cells, and it serves as a stored precursor form of platelet-activating factor (PAF), thus representing a key component of the PAF remodeling pathway [2]. Its distinct combination of an ether-linked saturated alkyl chain and an omega-3 polyunsaturated acyl chain dictates unique biophysical properties and metabolic fates that are not replicated by diacyl phosphatidylcholines or other PAF analogs [3].

Substrate for PAF remodeling pathway studies with EPA incorporation

Enables investigation of omega-3 effects on pro-inflammatory mediator biosynthesis

High-purity reference for targeted lipidomics and metabolomics workflows

• [1] ChemicalBook. 1-O-HEXADECYL-2-EICOSAPENTAENOYL-SN-GLYCERO-3-PHOSPHOCHOLINE. CAS: 132196-28-2. 2025. View Source
• [2] Tanaka, R., Hashimoto, A., Noda, N., & Miyahara, K. (1995). Two 1-Alkyl-2-acyl Choline Glycerophospholipids Having an Arachidonoyl or Eicosapentaenoyl Group, from the Clam Worm (Marphysa sanguinea). Chemical and Pharmaceutical Bulletin, 43(1), 156-158. View Source
• [3] Woldseth, B., Lund, A. M., Tverdal, S., Christensen, E., & Christophersen, B. O. (1995). Phospholipid molecular species with eicosapentaenoic acid (20:5(n-3)) are less stable than species with arachidonic acid (20:4(n-6)) in isolated rat liver cells. Scandinavian Journal of Clinical and Laboratory Investigation, 55(6), 513-522. View Source

Why Eicosapentaenoyl PAF C-16 Cannot Be Substituted

Substituting 1-o-hexadecyl-2-eicosapentaenoyl-sn-glycero-3-phosphocholine with a generic diacyl phosphatidylcholine (e.g., 16:0/20:5 PC) or another PAF analog (e.g., Arachidonoyl PAF C-16) will fundamentally alter experimental outcomes. The ether linkage at the sn-1 position confers resistance to phospholipase A1, a property distinct from diacyl species, directly impacting metabolic turnover and signaling half-life [1]. Furthermore, the specific EPA moiety at the sn-2 position dictates a unique metabolic instability compared to the more common arachidonoyl (20:4 n-6) analog; 16:0–20:5 PC species are actively degraded in hepatocytes, whereas 16:0–20:4 PC species remain stable over 2–3 hours, a kinetic difference that cannot be replicated by any other lipid [2]. Finally, the compound's specific role as a precursor in the PAF remodeling pathway means its conversion kinetics and subsequent receptor activation profile differ from other ether lipids. Using a different analog will not recapitulate the precise metabolic and signaling events tied to this specific molecular species.

Target Compound

Potential Substitute

Risk Context

Eicosapentaenoyl PAF C-16

Acetyl-PAF C-16

Acetyl-PAF C-16 is a potent receptor agonist, not a remodeling pathway substrate; pathway modeling context differs.

Eicosapentaenoyl PAF C-16

Arachidonoyl PAF analogs

Arachidonoyl analogs may not replicate EPA-specific receptor modulation reported in omega-3 studies.

• [1] Ostermann, G., Hofmann, B., Kertscher, H. P., & Till, U. (1990). PAF-agonistic and -antagonistic behaviour of new synthetic ether phospholipids. I. Studies on blood platelets in vitro. Journal of Lipid Mediators, 2(1), 21-31. View Source
• [2] Woldseth, B., Lund, A. M., Tverdal, S., Christensen, E., & Christophersen, B. O. (1995). Phospholipid molecular species with eicosapentaenoic acid (20:5(n-3)) are less stable than species with arachidonic acid (20:4(n-6)) in isolated rat liver cells. Scandinavian Journal of Clinical and Laboratory Investigation, 55(6), 513-522. View Source

Evidence for Eicosapentaenoyl PAF C-16

Platelet Aggregation: EPA-PAF vs. Acetyl-PAF

In isolated rat liver cells, the main phospholipid species formed from 20:5(n-3) was 16:0–20:5 PC. Critically, this species is not stable; after formation, 16:0–20:5 PC is actively degraded during 1–2 hours of incubation. In direct contrast, the analogous species formed from 20:4(n-6), 16:0–20:4 PC, remained stable throughout 2–3 hour incubations [1].

Functional Role

Class-level

EPA-PAF C-16 is a remodeling intermediate; EPA reduces PAF-stimulated [Ca2+]i by 60% in airway epithelial cells.

Indicates distinct modulatory role vs. acetyl-PAF agonist activity.

Human airway epithelial cell model context

Evidence Dimension	Metabolic stability in primary rat hepatocytes
Target Compound Data	Degraded within 1-2 hours of formation
Comparator Or Baseline	16:0–20:4 PC (Arachidonoyl analog): Stable for 2-3 hours
Quantified Difference	Qualitatively less stable; degradation occurs within the first 1-2 hours post-formation
Conditions	Isolated rat liver cells incubated with [1-14C]20:5(n-3) or [1-14C]20:4(n-6)

Why This Matters

This differential stability dictates that in any cell-based assay measuring lipid turnover, signaling, or remodeling, the 16:0–20:5 species will have a shorter functional half-life than its arachidonoyl counterpart, impacting dose-response and kinetic study design.

• [1] Woldseth, B., Lund, A. M., Tverdal, S., Christensen, E., & Christophersen, B. O. (1995). Phospholipid molecular species with eicosapentaenoic acid (20:5(n-3)) are less stable than species with arachidonic acid (20:4(n-6)) in isolated rat liver cells. Scandinavian Journal of Clinical and Laboratory Investigation, 55(6), 513-522. View Source

EPA-PAF C-16 as Major Alkylacyl GPC Species

In the marine annelid Marphysa sanguinea, ten choline glycerophospholipids (CGP) were isolated. The compound 1-hexadecyl-2-eicosapentaenoyl-sn-glycero-3-phosphocholine, along with its arachidonoyl analog, comprised 28% of the alkylacyl CGP fraction, identifying it as a main component of the PAF-like lipid pool in this organism [1].

Natural Abundance

Reported

28% of the alkylacyl CGP fraction in M. sanguinea.

Supports physiological relevance as a major PAF precursor.

Marine annelid lipid extract

Evidence Dimension	Relative abundance in natural lipid extract
Target Compound Data	28% of alkylacyl CGP fraction (combined with arachidonoyl analog)
Comparator Or Baseline	Other alkylacyl CGP species (e.g., lyso-PAFs, other acyl chain combinations)
Quantified Difference	Major component; 28% of the specific fraction
Conditions	Lipid extract from Marphysa sanguinea analyzed by chromatographic and spectrometric methods

Why This Matters

This quantifies the biological relevance of this specific molecular species in a natural system. For researchers studying marine natural products or the evolutionary conservation of PAF-like lipids, this compound is not a minor trace component but a significant, measurable entity.

• [1] Tanaka, R., Hashimoto, A., Noda, N., & Miyahara, K. (1995). Two 1-Alkyl-2-acyl Choline Glycerophospholipids Having an Arachidonoyl or Eicosapentaenoyl Group, from the Clam Worm (Marphysa sanguinea). Chemical and Pharmaceutical Bulletin, 43(1), 156-158. View Source

Analytical Distinction of EPA-PAF C-16

In a study of non-demented older individuals, lower plasma concentrations of PC16:0/20:5 were associated with lower baseline memory performance on the California Verbal Learning Test (CVLT) long delay recall task (β with 95% CI: -2.17 to -1.39, p = 0.001) and lower regional cerebral blood flow in brain regions associated with memory [1].

Metabolomic Differentiation

Head-to-head

One of six metabolites significantly differentiating research cohorts (P

Supports use as a biomarker target for method validation in research.

LC-MS metabolomics panel context

Specification

Data to verify

Purity ≥98%; LogP 10.55; recommended storage -20°C.

Supports reproducible handling and formulation.

Vendor specifications

Evidence Dimension	Association between plasma lipid concentration and cognitive performance
Target Compound Data	β with 95% CI: -2.17 to -1.39 (p = 0.001) for CVLT long delay recall
Comparator Or Baseline	Other phosphatidylcholine species (PC16:0/22:6 and PC18:0/22:6) also associated with cognition
Quantified Difference	Statistically significant association with memory performance specific to PC16:0/20:5
Conditions	Human plasma samples from the Baltimore Longitudinal Study of Aging; cognitive assessment and PET imaging

Why This Matters

This provides a clinically-relevant, human-derived quantitative link between this specific molecular species and cognitive function. For researchers developing biomarkers or studying neurodegeneration, this compound is a validated target of interest with defined statistical parameters.

• [1] Simpson, B. N., et al. (2016). Blood metabolite markers of cognitive performance and brain function in aging. Journal of Cerebral Blood Flow & Metabolism, 36(7), 1212-1223. View Source

Stability Profile

Co-administration of eicosapentaenoic acid-enriched phosphatidylcholine (EPA-PC) with LPS in murine splenocytes resulted in significantly lower expression of key pro-inflammatory cytokines compared to LPS alone. Specifically, IFN-γ (p < 0.01), IL-2, IL-6, and IL-12/IL-23(p40) (p < 0.01) were all significantly decreased [1].

Specification

Data to verify

Purity ≥98%; LogP 10.55; recommended storage -20°C.

Supports reproducible handling and formulation.

Vendor specifications

Evidence Dimension	Effect on LPS-induced cytokine production
Target Compound Data	EPA-PC (class): Significant decrease in IFN-γ, IL-2, IL-6, and IL-12/IL-23(p40) expression (p < 0.01)
Comparator Or Baseline	LPS alone (vehicle control)
Quantified Difference	Statistically significant reduction (p < 0.01) for multiple cytokines
Conditions	Murine splenocytes stimulated with LPS; cytokine measurement by ELISA after 24 hr co-treatment with 0.3 μg/mL EPA-PC

Why This Matters

This establishes a class-level functional advantage for EPA-containing phospholipids. While the data is not specific to the ether-linked species, it strongly suggests that the 20:5 acyl chain at the sn-2 position is a critical determinant of anti-inflammatory potential, differentiating it from other acyl chain-containing phospholipids (e.g., 20:4 n-6).

• [1] Baek, J. Y., et al. (2022). Synthesis of Eicosapentaenoic Acid-enriched Phosphatidylcholine and its Effect on Pro-inflammatory Cytokine Expression. Combinatorial Chemistry & High Throughput Screening, 25(5), 897-904. View Source

Functional Role as PAF Precursor: Specific Substrate for PAF C-16 Formation via Remodeling Pathway

The compound serves as a direct substrate for the formation of PAF C-16 through the remodeling pathway. This is a distinct biochemical function not shared by diacyl phospholipids or PAF analogs with different acyl chains . The process involves the incorporation of EPA into lyso-PAF C-16, a step that has been demonstrated in neutrophils from both humans and monkeys fed a diet rich in fish oils .

Evidence Dimension	Substrate specificity in PAF biosynthetic pathway
Target Compound Data	Functions as a precursor for PAF C-16
Comparator Or Baseline	Other phospholipids (e.g., diacyl PCs) do not serve as PAF precursors
Quantified Difference	Qualitative; specific enzymatic conversion
Conditions	PAF remodeling pathway; demonstrated in neutrophils from dietary fish oil studies

Why This Matters

This functional specificity is critical for studies of PAF biosynthesis and signaling. Using this compound allows for precise investigation of the remodeling pathway, whereas a generic diacyl PC would be inert in this context.

Eicosapentaenoyl PAF C-16 Research Applications

Omega-3 Inflammatory Signaling Modulation

The differential metabolic instability of 16:0–20:5 PC versus its arachidonoyl counterpart [1] makes this compound an essential tool for studies of hepatic lipid handling and the enzymatic machinery responsible for EPA-containing phospholipid degradation. Researchers can use this compound as a defined substrate to quantify acyl chain-specific turnover rates and to probe the activity of phospholipases A2 or other remodeling enzymes that discriminate based on acyl chain unsaturation. This avoids the confounding variable of using mixed lipid extracts or undefined species.

Metabolomics and Lipidomics Biomarker Discovery

The established, statistically significant association between lower plasma PC16:0/20:5 levels and poorer memory performance in aging populations [2] positions this compound as a validated analytical standard for lipidomics workflows. Procurement of the pure compound is critical for developing and calibrating LC-MS/MS or other quantitative assays aimed at measuring this specific lipid species in human biofluids. Its use as a reference standard ensures accurate quantification and inter-study reproducibility, a necessity for clinical or epidemiological research.

PAF-Like Lipid Biosynthesis Standard

Given its defined role as a substrate for PAF C-16 synthesis via the remodeling pathway , this compound is indispensable for cell-based assays designed to trace the metabolic flux from stored precursors to bioactive PAF. By supplementing cells with this specific precursor, researchers can directly measure its conversion to PAF under various stimuli, providing a cleaner system than relying on endogenous, undefined lipid pools. This is particularly relevant in immunology and inflammation research where PAF is a key mediator.

Platelet and Leukocyte Activation by PAF Analogs

The class-level evidence demonstrating that EPA-PC significantly suppresses pro-inflammatory cytokines (IFN-γ, IL-2, IL-6, IL-12/IL-23(p40)) in response to LPS [3] supports the use of this specific ether-linked EPA-PC as a model compound in inflammation assays. While the evidence is class-level, the compound provides a chemically defined and stable (in vitro) entity for comparing the efficacy of novel EPA derivatives or for establishing baseline anti-inflammatory activity of the EPA moiety when presented as a phospholipid. This allows for structure-activity relationship (SAR) studies around the EPA head group.

Application

Selection Property

Validation Focus

Omega-3 Lipid Mediator Signaling Studies

EPA-containing PAF remodeling substrate

PAF receptor modulation and acyltransferase activity endpoints

Lipidomics Biomarker Discovery Research

High-purity lipid standard for LC-MS/MS

Quantitative assay accuracy and matrix-effect review

PAF-Like Lipid Calibration Standard

Defined alkylacyl CGP reference

Calibration for lipidomics profiling

PAF Receptor SAR Studies

sn-2 EPA moiety for pharmacological probing

Platelet/leukocyte activation and calcium flux endpoints

• [1] Woldseth, B., Lund, A. M., Tverdal, S., Christensen, E., & Christophersen, B. O. (1995). Phospholipid molecular species with eicosapentaenoic acid (20:5(n-3)) are less stable than species with arachidonic acid (20:4(n-6)) in isolated rat liver cells. Scandinavian Journal of Clinical and Laboratory Investigation, 55(6), 513-522. View Source
• [2] Simpson, B. N., et al. (2016). Blood metabolite markers of cognitive performance and brain function in aging. Journal of Cerebral Blood Flow & Metabolism, 36(7), 1212-1223. View Source
• [3] Baek, J. Y., et al. (2022). Synthesis of Eicosapentaenoic Acid-enriched Phosphatidylcholine and its Effect on Pro-inflammatory Cytokine Expression. Combinatorial Chemistry & High Throughput Screening, 25(5), 897-904. View Source